Cas no 29786-40-1 (1-(3-methylphenyl)cyclobutane-1-carbonitrile)

• Product Name: 1-(3-methylphenyl)cyclobutane-1-carbonitrile
• CAS No: 29786-40-1
• MF: C₁₂H₁₃N
• MW: 171.238322973251
• CID: 4937096
• PubChem ID: 43345639
• Update Time: 2025-11-02

1-(3-methylphenyl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-m-tolylcyclobutanecarbonitrile
• 1-(3-METHYLPHENYL)CYCLOBUTANE-1-CARBONITRILE
• 1-(m-Tolyl)cyclobutanecarbonitrile
• 1-(3-methylphenyl)cyclobutane-1-carbonitrile

• Inchi： 1S/C12H13N/c1-10-4-2-5-11(8-10)12(9-13)6-3-7-12/h2,4-5,8H,3,6-7H2,1H3
• InChI Key： RJBUYINNPNFFIN-UHFFFAOYSA-N
• SMILES： N#CC1(C2C=CC=C(C)C=2)CCC1

Computed Properties

• Exact Mass: 171.105
• Monoisotopic Mass: 171.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 23.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 1-(3-methylphenyl)cyclobutane-1-carbonitrile

Comprehensive Guide to 1-(3-methylphenyl)cyclobutane-1-carbonitrile (CAS No. 29786-40-1): Properties, Applications, and Market Insights

1-(3-methylphenyl)cyclobutane-1-carbonitrile (CAS No. 29786-40-1) is an intriguing organic compound that has garnered attention in various chemical and industrial applications. This nitrile derivative, featuring a cyclobutane ring substituted with a 3-methylphenyl group, is a versatile intermediate in synthetic chemistry. Its unique structure makes it valuable for researchers exploring novel materials, pharmaceuticals, and specialty chemicals. In this article, we delve into the properties, synthesis, applications, and market trends of this compound, while addressing common queries from scientists and industry professionals.

The molecular formula of 1-(3-methylphenyl)cyclobutane-1-carbonitrile is C₁₂H₁₃N, with a molecular weight of 171.24 g/mol. The presence of the carbonitrile functional group (-CN) enhances its reactivity, making it a useful building block in organic synthesis. Researchers often seek this compound for its potential in creating heterocyclic compounds, which are pivotal in drug discovery and material science. Its cyclobutane ring also contributes to its stability, allowing for diverse chemical modifications.

One of the most frequently asked questions about CAS No. 29786-40-1 is its role in pharmaceutical research. Recent studies highlight its utility as a precursor in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory conditions. The 3-methylphenyl moiety is known to interact with specific enzyme active sites, making derivatives of this compound promising candidates for drug development. Additionally, its nitrile group can be further functionalized into amides, acids, or amines, expanding its applicability in medicinal chemistry.

Beyond pharmaceuticals, 1-(3-methylphenyl)cyclobutane-1-carbonitrile finds use in material science. Its rigid cyclobutane structure is advantageous for designing high-performance polymers and liquid crystals. With the growing demand for lightweight and durable materials in electronics and automotive industries, this compound is gaining traction as a monomer or crosslinking agent. Researchers are also exploring its potential in organic electronics, where its conjugated system could enhance charge transport properties.

The synthesis of CAS No. 29786-40-1 typically involves the reaction of 3-methylbenzyl cyanide with a suitable cyclobutane-forming reagent under controlled conditions. Optimizing the yield and purity of this process is a common challenge, prompting many chemists to search for improved catalytic methods or greener alternatives. Recent advancements in flow chemistry and photochemical reactions have opened new avenues for its efficient production, aligning with the industry's shift toward sustainable practices.

Market trends indicate a steady rise in demand for 1-(3-methylphenyl)cyclobutane-1-carbonitrile, driven by its expanding applications in agrochemicals and flavor & fragrance industries. Its derivatives are being investigated as potential pesticides and insect repellents, addressing global concerns about food security and vector-borne diseases. Furthermore, the compound's aromatic profile makes it a candidate for synthesizing novel fragrance ingredients, catering to the ever-evolving personal care market.

For researchers handling 29786-40-1, proper storage and handling are essential to maintain its stability. The compound should be kept in a cool, dry place, away from strong oxidizing agents. While it is not classified as hazardous under standard regulations, standard laboratory safety protocols, including the use of gloves and goggles, are recommended. Analytical techniques such as GC-MS, HPLC, and NMR are commonly employed to verify its purity and structure.

In conclusion, 1-(3-methylphenyl)cyclobutane-1-carbonitrile (CAS No. 29786-40-1) is a multifaceted compound with significant potential across multiple industries. Its unique chemical properties, coupled with ongoing research into its applications, position it as a valuable asset in modern chemistry. Whether you're a synthetic chemist, material scientist, or industry professional, understanding this compound's capabilities can unlock new opportunities for innovation. As the scientific community continues to explore its uses, we anticipate even broader adoption and novel discoveries in the years to come.